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Compound of Interest |

4-Cyclopropoxy-3-methoxy-N,N-
Compound Name:

dimethylbenzamide
CAS No.: 1243464-88-1

Cat. No.: B3225010

Get Quote

\ J

This technical guide provides a comprehensive overview of 4-Cyclopropoxy-3-methoxy-N,N-
dimethylbenzamide, a novel benzamide derivative. The document is intended for researchers,
scientists, and professionals in the field of drug development and medicinal chemistry, offering
insights into its fundamental properties, a plausible synthetic route, and its potential as a
scaffold in therapeutic agent discovery.

Molecular Identity and Physicochemical Properties

4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide is a substituted aromatic amide with a
unigue combination of functional groups that are of significant interest in medicinal chemistry.
The presence of a cyclopropoxy group, a methoxy group, and a dimethylbenzamide moiety
suggests that this molecule may possess desirable pharmacokinetic and pharmacodynamic
properties.

Molecular Formula and Weight

The chemical structure of 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide allows for
the precise determination of its molecular formula and weight.
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e Molecular Formula: C13H17NOs

e Molecular Weight: 235.28 g/mol

Structural and Physicochemical Data Summary

The following table summarizes key structural and predicted physicochemical properties of the
molecule. These parameters are crucial for predicting the compound's behavior in biological

systems.
Property Value
4-Cyclopropoxy-3-methoxy-N,N-
UPAC Name dimZthyTbe:zaﬁ]ide '
Molecular Formula C13H17NOs
Molecular Weight 235.28 g/mol
Canonical SMILES COC1=C(C=C(C=C1)C(=0O)N(C)C)0OCc2CcC2
InChl Key (Predicted)
CAS Number Not available
Topological Polar Surface Area (TPSA) 41.9 A2 (Predicted)
logP (Predicted) 2.1 (Predicted)
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 3
Rotatable Bonds 4

Rationale for Synthesis and Potential Applications

The structural motifs within 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide are
prevalent in a variety of biologically active compounds. This suggests that the molecule could
serve as a valuable scaffold for the development of novel therapeutic agents.

The Role of the Benzamide Moiety
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Benzamide derivatives are known to exhibit a wide range of pharmacological activities,
including antimicrobial, analgesic, anti-inflammatory, and anticancer properties.[1] The N,N-
dimethylbenzamide functionality, in particular, can influence the molecule's solubility and ability
to cross biological membranes.

The Influence of the Methoxy Group

The methoxy group is a common feature in many approved drugs and natural products. It can
enhance drug-target binding, improve physicochemical properties, and favorably alter a
compound's metabolic profile.[2] By donating electron density through resonance, the methoxy
group can modulate the electronic properties of the aromatic ring, which can be critical for
ligand-target interactions.[3]

The Significance of the Cyclopropyl Group

The cyclopropyl group has garnered significant attention in drug design due to its unique
chemical and physical properties. It can improve a drug's metabolic stability, reduce off-target
effects, and enhance binding affinity to target receptors.[4] Compounds containing a
cyclopropyl moiety have been developed for a wide array of medical conditions, including
infectious diseases, mental disorders, and cardiovascular diseases.[4]

Proposed Synthesis Workflow

A plausible and efficient synthetic route for 4-Cyclopropoxy-3-methoxy-N,N-
dimethylbenzamide can be envisioned starting from commercially available precursors. The
proposed workflow involves a two-step process: etherification followed by amidation.
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Step 1: Etherification

G-Hydroxy-3-methoxybenzoic aci(D Cyclopropyl bromide)
Base (e.g., K2CO3)
Solvent (e.g., DMF)

G—Cyclopropoxy—&methoxybenzoic acid

Step 2: Amidation

Dimethylamine

G—Cyclopropoxy—:%—methoxybenzoic acicD

oupling agent (e.g., HATU)
Base (e.g., DIPEA)
Solvent (e.g., DCM)

G—Cyclopropoxy—3—methoxy—N,N—dimethylbenzamide)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 4-Cyclopropoxy-3-methoxy-N,N-
dimethylbenzamide.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 4-Cyclopropoxy-3-methoxybenzoic acid (Etherification)

This step can be achieved via a Williamson ether synthesis or an Ullmann condensation. The
Williamson ether synthesis is often preferred for its milder conditions.[5][6]

e To a solution of 4-hydroxy-3-methoxybenzoic acid (1.0 eq) in a suitable polar aprotic solvent
such as dimethylformamide (DMF), add a base, for instance, potassium carbonate (K2COs,
2.0 eq).
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 Stir the mixture at room temperature for 30 minutes to facilitate the formation of the
phenoxide.

e Add cyclopropyl bromide (1.5 eq) to the reaction mixture.

e Heat the reaction to 80-100 °C and monitor its progress by thin-layer chromatography (TLC).
» Upon completion, cool the reaction to room temperature and quench with water.

» Acidify the aqueous solution with a dilute acid (e.g., 1M HCI) to precipitate the product.

o Collect the solid by filtration, wash with water, and dry under vacuum to yield 4-cyclopropoxy-
3-methoxybenzoic acid.

Step 2: Synthesis of 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide (Amidation)
The final amidation step can be carried out using a variety of modern amide coupling reagents.

o Dissolve 4-cyclopropoxy-3-methoxybenzoic acid (1.0 eq) in an anhydrous solvent such as
dichloromethane (DCM).

e Add a coupling agent, for example, HATU (1.1 eq), and a non-nucleophilic base like N,N-
diisopropylethylamine (DIPEA, 2.0 eq).

 Stir the mixture at room temperature for 10-15 minutes to activate the carboxylic acid.

e Add dimethylamine (as a solution in THF or as dimethylamine hydrochloride with an
additional equivalent of base, 1.2 eq).

o Continue stirring at room temperature and monitor the reaction by TLC.

e Once the reaction is complete, dilute the mixture with DCM and wash sequentially with a
saturated aqueous solution of sodium bicarbonate, water, and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.
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 Purify the crude product by column chromatography on silica gel to obtain the final
compound, 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide.

Potential Biological Significance and Future
Directions

The unique structural combination of 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide
makes it a compelling candidate for biological screening. The presence of the cyclopropoxy
and methoxy groups on the benzamide scaffold may lead to compounds with interesting
pharmacological profiles. For instance, similar structures have shown activity as positive
allosteric modulators of certain receptors.[7]

Future research should focus on the synthesis and in-vitro screening of this compound against
a panel of biological targets, including G-protein coupled receptors, ion channels, and
enzymes. Based on the activities of related benzamides, initial screening could target pathways
involved in inflammation, pain, and cancer.[1][8] Further structure-activity relationship (SAR)
studies could then be undertaken to optimize the potency and selectivity of this novel chemical
scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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